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Compound of Interest

Compound Name: Tos-aminoxy-Boc-PEG4-Tos

Cat. No.: B609675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Tos-aminoxy-Boc-PEG4-Tos crosslinker is a heterobifunctional molecule designed for

advanced bioconjugation applications, particularly in the burgeoning field of targeted protein

degradation. Its unique architecture, featuring a Boc-protected aminoxy group and a tosyl

group at opposite ends of a hydrophilic tetraethylene glycol (PEG4) spacer, enables the

sequential and chemoselective conjugation of two different biomolecules. This linker is of

significant interest in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and

Antibody-Drug Conjugates (ADCs), where precise control over the linkage of a target-binding

ligand and an effector moiety is paramount.[1][2][3]

The aminoxy functionality, revealed after deprotection of the acid-labile tert-butyloxycarbonyl

(Boc) group, reacts specifically with aldehydes and ketones to form a stable oxime bond.[4]

This bioorthogonal ligation is highly efficient and proceeds under mild conditions. The tosyl

group, a well-established good leaving group, readily undergoes nucleophilic substitution by

primary amines, thiols, or hydroxyls, providing a versatile handle for conjugation to a second

molecule.[2][3][4][5] The PEG4 spacer enhances the aqueous solubility of the linker and the

resulting conjugate, which can improve the pharmacokinetic properties of the final molecule.[2]

[3][4]
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A summary of the key physicochemical properties of the Tos-aminoxy-Boc-PEG4-Tos
crosslinker is presented in the table below.

Property Value Reference

Molecular Formula C27H39NO11S2 [3]

Molecular Weight 617.7 g/mol [3]

Appearance White to off-white solid

Solubility
Soluble in most organic

solvents (DMSO, DMF, DCM)

Storage Store at -20°C, desiccated [3]

Reaction Scheme and Mechanism
The utility of the Tos-aminoxy-Boc-PEG4-Tos crosslinker lies in its ability to participate in two

distinct and sequential chemical reactions. The general reaction scheme involves an initial Boc

deprotection, followed by oxime ligation, and finally, nucleophilic substitution of the tosyl group.

The order of the ligation and substitution steps can be interchanged depending on the specific

synthetic strategy.

Boc Deprotection
The first step in activating the aminoxy group is the removal of the Boc protecting group under

acidic conditions. This is typically achieved using trifluoroacetic acid (TFA) in an organic solvent

like dichloromethane (DCM).

Tos-O-(PEG4)-O-N(H)-Boc

Tos-O-(PEG4)-O-NH2

 Boc deprotection

TFA / DCM

Click to download full resolution via product page
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Boc deprotection of the crosslinker.

Oxime Ligation
The deprotected aminoxy group readily reacts with an aldehyde or ketone moiety on the first

binding partner (e.g., a target protein ligand) to form a stable oxime bond. This reaction is

typically carried out at a pH between 6.5 and 7.5 and can be accelerated by a catalyst such as

aniline.

Tos-O-(PEG4)-O-NH2

Tos-O-(PEG4)-O-N=CH-R1

 Oxime Ligation

R1-CHO
(Molecule 1)

Aniline (catalyst)
pH 6.5-7.5

Click to download full resolution via product page

Oxime ligation with an aldehyde-containing molecule.

Nucleophilic Substitution of the Tosyl Group
The tosyl group is an excellent leaving group for SN2 reactions. It can be displaced by a

nucleophile, such as a primary amine, on the second binding partner (e.g., an E3 ligase ligand)

to form a stable conjugate.
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Tos-O-(PEG4)-O-N=CH-R1

R2-NH-(PEG4)-O-N=CH-R1

 Nucleophilic Substitution

R2-NH2
(Molecule 2)
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Step 1: Boc Deprotection

Step 2: First Conjugation (Oxime Ligation)

Step 3: Second Conjugation (Nucleophilic Substitution)

Tos-aminoxy-Boc-PEG4-Tos

Treat with TFA in DCM

Tos-O-(PEG4)-O-NH2

React with Deprotected Linker
(pH 6.5-7.5, Aniline catalyst)

Target Protein Ligand
with Aldehyde/Ketone

Target Ligand-(Oxime)-PEG4-O-Tos

React with Intermediate Conjugate

E3 Ligase Ligand
with Primary Amine

Target Ligand-(Oxime)-PEG4-NH-E3 Ligand
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PROTAC-mediated AR Degradation

Downstream Effects

AR Ligand-Linker-E3 Ligase Ligand

AR-PROTAC-E3 Ligase
Ternary Complex

Androgen Receptor (AR) E3 Ubiquitin Ligase

Poly-ubiquitination of AR

26S Proteasome

AR Degradation

AR Signaling Pathway

 Inhibition

Decreased Transcription
of AR Target Genes

Inhibition of
Prostate Cancer Cell Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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